Cas no 2260932-53-2 (3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine)

• Product Name: 3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine
• CAS No: 2260932-53-2
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 5803062
• PubChem ID: 137944355
• Update Time: 2023-12-14

3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7493312
• 2260917-60-8
• EN300-6735274
• 2386989-84-8
• 3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine
• EN300-6735285
• (1r,3r)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine
• (1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutan-1-amine
• 2260932-53-2

• Inchi： 1S/C6H10N4/c7-5-1-6(2-5)10-4-8-3-9-10/h3-6H,1-2,7H2
• InChI Key： KDZIAAVAILTOJE-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1CC(C1)N

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.7Ų